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Compound of Interest

Compound Name: 4-Bromothiazole-2-carbonitrile

Cat. No.: B580486

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability of 4-
Bromothiazole-2-carbonitrile (CAS No. 1017781-52-0), a heterocyclic building block with
potential applications in medicinal chemistry and materials science. This document compiles
data from various suppliers, outlines key chemical properties, and presents available safety
information.

Chemical Identity and Properties

Table 1: Chemical Identification of 4-Bromothiazole-2-carbonitrile

Identifier Value

IUPAC Name 4-bromo-1,3-thiazole-2-carbonitrile

4-bromo-2-cyanothiazole, 4-bromo-1,3-thiazole-

Synonyms 2-carbonitrile, 4-bromo-2-thiazolecarbonitrile
CAS Number 1017781-52-0[1][2]

Molecular Formula C4HBrN2S[1][2]

Molecular Weight 189.03 g/mol [1][2]

MDL Number MFCD09607690[1]
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Table 2: Physicochemical Properties of 4-Bromothiazole-2-carbonitrile

Property Value
Appearance White to off-white solid
Purity >95% - >98% (Varies by supplier)

Store at 2-8°C under an inert atmosphere (e.g.,
Storage ]
nitrogen or argon)[2][3]

Commercial Availability

A number of chemical suppliers offer 4-Bromothiazole-2-carbonitrile in research and bulk
quantities. The following table summarizes the offerings from several prominent suppliers.
Please note that availability and product specifications are subject to change and should be
confirmed directly with the supplier.

Table 3: Commercial Suppliers of 4-Bromothiazole-2-carbonitrile
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Supplier Purity/Specification Available Quantities

High purity and custom
Research and bulk

American Elements specifications available (e.g., -
quantities[1]
99%, 99.9%)[1]
Information on purity and
BLD Pharm specifications available upon Contact for availability[3]
request[3]
Chongqging Chemdad Co., Ltd. Multiple grades available Contact for available quantities

) Product specifications ) N
Key Organics ) Contact for available quantities
available on request

AChemBlock 95% purity 5g, 25g[4]

Ambeed Not specified Contact for availability

Dayang Chem (Hangzhou)

Not specified Contact for availability[5]
Co.,Ltd.

Abacipharm Not specified Contact for availability[6]

Safety Information

A Safety Data Sheet (SDS) for 4-Bromothiazole-2-carbonitrile indicates the following hazard
information. It is crucial to handle this compound in a well-ventilated fume hood and with
appropriate personal protective equipment.

Table 4. GHS Hazard and Precautionary Statements
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Category Statement

H302: Harmful if swallowed. H312: Harmful in
contact with skin. H315: Causes skin irritation.

Hazard Statements H319: Causes serious eye irritation. H332:
Harmful if inhaled. H335: May cause respiratory
irritation.

P261: Avoid breathing
dust/fume/gas/mist/vapors/spray. P280: Wear
protective gloves/protective clothing/eye
protection/face protection. P301+P312: IF
SWALLOWED: Call a POISON CENTER or
doctor/physician if you feel unwell. P302+P352:

Precautionary Statements IF ON SKIN: Wash with plenty of soap and
water. P304+P340: IF INHALED: Remove
person to fresh air and keep comfortable for
breathing. P305+P351+P338: IF IN EYES:
Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing.

Experimental Protocols

Detailed experimental protocols for the synthesis of 4-Bromothiazole-2-carbonitrile are not
readily available in the public domain. However, the synthesis of brominated thiazoles often
involves the sequential bromination and debromination of thiazole precursors.[7] One potential
synthetic route could involve the bromination of 2-cyanothiazole.

While a specific, validated protocol for this compound is not available, a general procedure for
the synthesis of similar compounds, such as 2-bromo-4-thiazolecarboxylic acid, involves the
diazotization of an amino-thiazole precursor followed by a Sandmeyer-type reaction with a
bromide source.[8] Another approach described in patent literature for a similar compound
involves a one-pot synthesis from 2-bromothiazole via carbonyl-inserting reaction, chlorination,
and ammonolysis.[9]
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Researchers interested in the synthesis of 4-Bromothiazole-2-carbonitrile should consult the
chemical literature and consider these general methodologies as a starting point for developing

a specific synthetic route.

Logical Workflow for Procurement and Use

The following diagram illustrates a logical workflow for researchers from identifying the need for
4-Bromothiazole-2-carbonitrile to its experimental application.
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Workflow for Procurement and Use of 4-Bromothiazole-2-carbonitrile

Identify Research Need for
4-Bromothiazole-2-carbonitrile

:

Search for Commercial Suppliers
(e.g., using CAS No. 1017781-52-0)

;

Compare Supplier Specifications
(Purity, Quantity, Price)

:

Request Quotations and Lead Times

i

Select Supplier and Place Order

:

Receive Compound and Verify Identity
(e.g., via NMR, MS)

:

Review Safety Data Sheet (SDS)
and Plan Safe Handling Procedures

:

Develop Experimental Protocol
(e.g., for synthesis or biological screening)

:

Conduct Experiment

i

Analyze Results and Draw Conclusions

Click to download full resolution via product page

Caption: Procurement and Use Workflow.
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Potential Signaling Pathway Involvement
(Hypothetical)

Given the prevalence of the thiazole scaffold in bioactive molecules, 4-Bromothiazole-2-
carbonitrile could potentially be used as a building block for the synthesis of inhibitors of
various signaling pathways implicated in disease. The following diagram presents a
hypothetical signaling pathway where a derivative of this compound might act.
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Hypothetical Signaling Pathway for a 4-Bromothiazole-2-carbonitrile Derivative

Cell Membrane

Receptor Tyrosine Kinase

Derivative of

4-Bromothiazole-2-carbonitrile Kinase A

Transcription Factor

Gene Expression
(Proliferation, Survival)

Click to download full resolution via product page

Caption: Hypothetical Kinase Inhibition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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